Cas no 117610-39-6 (3-epi-2,18-dimethoxy-schelhammericine)

3-epi-2,18-dimethoxy-schelhammericine structure
117610-39-6 structure
Product Name:3-epi-2,18-dimethoxy-schelhammericine
CAS No:117610-39-6
MF:C21H27NO5
MW:373.442786455154
CID:2047161
Update Time:2025-04-21

3-epi-2,18-dimethoxy-schelhammericine Chemical and Physical Properties

Names and Identifiers

    • 3-epi-2,18-dimethoxy-schelhammericine
    • Inchi: 1S/C21H27NO5/c1-23-16-9-13-6-8-22-7-4-5-14-15(21(13,22)11-18(16)24-2)10-17-20(19(14)25-3)27-12-26-17/h9-10,16,18H,4-8,11-12H2,1-3H3
    • InChI Key: QANHDQASCQVEMJ-UHFFFAOYSA-N
    • SMILES: COC1C(OC)C=C2C3(C4C(=C(C5=C(C=4)OCO5)OC)CCCN3CC2)C1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 27
  • XLogP3: 0.995
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